![molecular formula C15H21FN2O B7474900 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide](/img/structure/B7474900.png)
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide, also known as FUB-APINACA, is a synthetic cannabinoid that has been identified as a designer drug. It is a potent agonist of the cannabinoid receptors and is known to produce effects similar to those of THC, the main psychoactive component of cannabis. In recent years, FUB-APINACA has gained popularity as a recreational drug and has been associated with a number of adverse effects.
Mechanism of Action
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body. When these receptors are activated, they produce a range of effects, including changes in mood, appetite, and pain perception. This compound is thought to produce its effects by binding to these receptors and activating them, leading to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the body. It has been found to increase levels of dopamine and serotonin in the brain, which are neurotransmitters that are associated with feelings of pleasure and reward. It has also been found to decrease levels of GABA, which is a neurotransmitter that is involved in the regulation of anxiety and stress.
Advantages and Limitations for Lab Experiments
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide has several advantages for use in lab experiments. It is a potent agonist of the CB1 and CB2 receptors, which makes it useful for studying the effects of cannabinoids on the body. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, this compound has several limitations as well. It has been associated with a range of adverse effects, including seizures and respiratory depression, which can make it difficult to use in certain types of experiments.
Future Directions
There are several future directions for research on 3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide. One area of interest is the development of new synthetic cannabinoids that are more potent and selective than this compound. Another area of interest is the development of new therapeutic applications for synthetic cannabinoids, such as the treatment of pain and inflammation. Additionally, more research is needed to understand the long-term effects of this compound on the body, including its potential for addiction and other adverse effects.
Synthesis Methods
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide can be synthesized using a variety of methods, including the reaction of 3-fluorobenzoyl chloride with N,N-dimethylpiperidin-4-amine in the presence of a base such as triethylamine. The resulting product can then be purified using chromatography techniques.
Scientific Research Applications
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been found to be a potent agonist of the CB1 and CB2 receptors, which are the primary targets of cannabinoids in the body. Studies have shown that this compound can produce a range of effects, including analgesia, sedation, and hypothermia.
properties
IUPAC Name |
3-fluoro-N,4-dimethyl-N-(1-methylpiperidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O/c1-11-4-5-12(10-14(11)16)15(19)18(3)13-6-8-17(2)9-7-13/h4-5,10,13H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVKRVYGEWSSYJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N(C)C2CCN(CC2)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.